2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate

• CAS No.: 68072-51-5
• Molecular Formula: C26H33N3O4
• Molecular Weight: 451.6 g/mol
• IUPAC Name: 2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate
• InChI: InChI=1S/C19H28N3O2.C7H6O2/c1-6-21(7-2)18-10-8-16(9-11-18)14-17(15-20)19(23)24-13-12-22(3,4)5;8-7(9)6-4-2-1-3-5-6/h8-11,14H,6-7,12-13H2,1-5H3;1-5H,(H,8,9)/q+1;/p-1/b17-14+
• InChI Key: MDPBZXSFUKWDCM-KLSJZZFUSA-M
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)OCC[N+](C)(C)C.C1=CC=C(C=C1)C(=O)[O-]
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)OCC[N+](C)(C)C.C1=CC=C(C=C1)C(=O)[O-]

Description

The compound "2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate" is a zwitterionic salt comprising a cationic trimethylazanium group linked via an oxyethyl chain to an (E)-configured α,β-unsaturated enoyl ester. The enoyl moiety is substituted with a cyano group and a 4-(diethylamino)phenyl ring, while the benzoate anion balances the charge. The E-configuration of the enoyl group likely stabilizes the molecule through conjugation, a feature shared with structurally related compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Cyano-Enoyl Esters

Ethyl 2-cyano-3-(2,4-dimethoxyphenyl)prop-2-enoate ()

• Structure: Features a methoxy-substituted phenyl ring instead of diethylamino. The E-configuration is conserved, and the ester group is ethyl rather than oxyethyl-trimethylazanium.
• Properties: Methoxy groups are electron-donating but less polar than diethylamino, reducing solubility in polar solvents. The absence of a cationic group limits water solubility compared to the target compound.
• Synthesis : Prepared via microwave-assisted condensation, suggesting the target compound could be synthesized using similar methods with tailored aldehydes .

Methyl 2-[[(E)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoate ()

• Structure : Includes an isopropoxy phenyl substituent and an amide linkage to a benzoate.
• The amide linkage may enhance thermal stability but reduce hydrolytic susceptibility relative to the ester in the target compound .

Compounds with Trimethylazanium Moieties

2-[hydroxy-[(2R)-3-hydroxy-2-[(9E,12E)-octadeca-9,12-dienoyl]oxypropoxy]phosphoryl]oxyethyl-trimethylazanium ()

• Structure : Contains a phospholipid-like chain with unsaturated fatty acids and a trimethylazanium group.
• In contrast, the target compound’s aromatic and cyano groups favor π-π interactions and dipole-based binding .

(2-{[(2R)-2,3-bis(tetracosanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium ()

• Structure : Features long alkyl chains and a phosphonate group.
• Properties: High hydrophobicity limits aqueous solubility, whereas the target compound’s benzoate anion and diethylamino group enhance solubility in both polar and nonpolar media .

Substituent Effects on Reactivity and Stability

• Diethylamino vs. Methoxy Groups: The diethylamino group in the target compound is a stronger electron donor than methoxy (), which may increase the electrophilicity of the enoyl group, enhancing reactivity in Michael additions or nucleophilic substitutions .
• Cationic Azanium vs.